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Compound of Interest

Compound Name: Ethyl 3-Hydroxybutyrate

CAS No.: 56816-01-4

Cat. No.: B104313

Get Quote

Part 1: The Chirality Directive in Reagent Selection
In pharmaceutical synthesis, the "Chirality Cliff" represents a critical failure point where the

misidentification of a starting material’s stereochemistry leads to inactive or toxic downstream

products. Ethyl 3-hydroxybutyrate (E3HB) is a quintessential chiral building block. It exists as

two distinct enantiomers, each serving unique roles in the synthesis of carbapenem antibiotics,

pheromones, and statin precursors.

This guide moves beyond simple database lookups. It establishes a rigorous identification

protocol to ensure that the CAS number you select aligns perfectly with your target

stereochemistry.

Part 2: The CAS Registry Landscape (The "Lookup"
Core)
The generic name "Ethyl 3-hydroxybutyrate" is insufficient for technical procurement. You

must utilize the specific CAS Registry Number (RN) corresponding to the optical rotation

required for your synthesis.
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Table 1: Stereochemical Identifier Matrix[1]
Chemical
Identity

Stereochemist
ry

CAS Registry
Number

Optical
Rotation

Isomeric
SMILES

Ethyl (R)-(-)-3-

hydroxybutyrate
(R)-Enantiomer 24915-95-5

(c=1, CHCl

)

CCOC(=O)CO

Ethyl (S)-(+)-3-

hydroxybutyrate
(S)-Enantiomer 56816-01-4

(c=1, CHCl

)

CCOC(=O)CO

Ethyl 3-

hydroxybutyrate

Racemic /

Unspecified
5405-41-4

CCOC(=O)CC(C

)O

Critical Note: Do not confuse these with the free acid forms (3-hydroxybutyric acid), which have

distinct CAS numbers. Always verify the ester functionality (Ethyl group) in the structure.

Visualization: The Identification Logic Flow
The following diagram illustrates the decision logic required to validate incoming raw materials

before they enter the production line.
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Raw Material: Ethyl 3-Hydroxybutyrate

1. Measure Optical Rotation ([α]D)

Rotation Value?

Identify as (R)-Isomer
CAS: 24915-95-5

Target: PHB Depolymerization Path

Negative (-)

Identify as (S)-Isomer
CAS: 56816-01-4

Target: Biocatalytic Reduction Path

Positive (+)

Identify as Racemic
CAS: 5405-41-4

Target: General Solvent/Flavor

Zero (0)

Click to download full resolution via product page

Figure 1: Logic flow for the unambiguous identification of Ethyl 3-hydroxybutyrate isomers

based on polarimetry.

Part 3: Physicochemical Profiling
For process optimization, understanding the physical constraints of the reagent is mandatory.

The enantiomers share scalar physical properties (BP, Density) but differ in interaction with

chiral environments (enzymes, chiral columns).

Table 2: Critical Physical Constants
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Property Value Context for Processing

Molecular Weight 132.16 g/mol Stoichiometric calculations

Boiling Point
170°C (atm) / 75-76°C (12

mmHg)

High BP requires vacuum

distillation for purification to

prevent thermal degradation.

[1]

Density 1.017 g/mL (25°C)
Essential for volumetric dosing

in automated reactors.[1]

Solubility

Miscible in EtOH, CHCl

, H

O

Highly versatile solvent

compatibility; beware of

hydrolysis in basic aqueous

media.[1]

Part 4: Synthesis & Production Protocols
The choice of isomer dictates the synthesis method. The (S)-isomer is classically accessed via

biocatalysis, while the (R)-isomer is often derived from the depolymerization of bioplastics.

Protocol A: Biocatalytic Synthesis of (S)-(+)-Ethyl 3-
hydroxybutyrate (CAS 56816-01-4)
Mechanism: Enantioselective reduction of Ethyl Acetoacetate using Saccharomyces cerevisiae

(Baker's Yeast).

Reagents:

Ethyl Acetoacetate (CAS 141-97-9)

Baker's Yeast (Dry active)

Sucrose (Energy source for cofactor regeneration)[2]

Tap water[1][2][3]

Step-by-Step Methodology:
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Fermentation Setup: In a 4L reactor, suspend 200g of Baker's yeast and 300g sucrose in

1.6L water. Stir at 30°C for 1 hour to activate enzymes.

Substrate Addition: Add 20g (0.154 mol) of Ethyl Acetoacetate.

Reaction Phase: Stir for 24 hours. Add a supplementary feed of 200g sucrose (dissolved in

warm water) to regenerate NADH. Add another 20g of substrate.[2][3]

Monitoring: Monitor consumption of starting material via GC.

Extraction: Filter yeast mass through Celite. Saturate filtrate with NaCl and extract with Ethyl

Ether (5x 500mL).

Purification: Dry organic layer over MgSO

. Concentrate and perform fractional distillation under reduced pressure (12 mmHg). Collect
fraction at 71-73°C.

Validation: Expected

to

.

Protocol B: Derivation of (R)-(-)-Ethyl 3-hydroxybutyrate
(CAS 24915-95-5)
Mechanism: Acid-catalyzed alcoholysis (depolymerization) of Poly(3-hydroxybutyrate) (PHB).

Methodology Summary: PHB is a natural polyester produced by bacteria like Ralstonia

eutropha. Heating PHB in ethanol with a catalytic amount of sulfuric acid cleaves the polymer

chain, retaining the natural (R)-configuration of the monomer units. This method yields high

optical purity (>99% ee) compared to direct chemical reduction.

Visualization: Synthesis Pathways
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Ethyl Acetoacetate
(Achiral)

Biocatalytic Reduction
(Baker's Yeast + Sucrose)
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Poly(3-hydroxybutyrate)
(Natural Polymer)

Acid-Catalyzed
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(S)-(+)-Ethyl 3-hydroxybutyrate
CAS: 56816-01-4

Prelog Rule

(R)-(-)-Ethyl 3-hydroxybutyrate
CAS: 24915-95-5

Retention of Config
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Figure 2: Divergent synthesis routes for (S) and (R) enantiomers.

Part 5: Analytical Validation (Self-Validating System)
Trust but verify. Relying on the label is insufficient for GMP workflows. You must determine the

Enantiomeric Excess (ee).[2][4]

Method: Chiral Gas Chromatography (GC)
To distinguish CAS 24915-95-5 from 56816-01-4, standard GC columns (e.g., DB-5) are

useless. You must use a cyclodextrin-based chiral stationary phase.

Instrument Parameters:

Column: Rt-βDEXsm or equivalent (Beta-cyclodextrin derivatized).

Dimensions: 30m x 0.25mm ID x 0.25µm film.

Carrier Gas: Helium or Hydrogen (40 cm/sec).

Oven Program:

Initial: 70°C (Hold 1 min)

Ramp: 2°C/min to 120°C[5]

Hold: 5 min
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Detection: FID at 250°C.

Interpretation:

The (R)-enantiomer typically elutes before the (S)-enantiomer on β-cyclodextrin phases

(verify with standards).

Calculation:

[1]

Part 6: Applications in Drug Development
Carbapenem Antibiotics: (R)-3-hydroxybutyric acid derivatives are key intermediates for the

side chains of thienamycin-class antibiotics.

Statins: The chiral hydroxyl group serves as a scaffold for the HMG-CoA reductase inhibitor

pharmacophore.

Pheromones: Used in the synthesis of species-specific insect pheromones for agricultural

pest control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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